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Compound of Interest

Compound Name: Reactive Yellow 15

Cat. No.: B13747826

Audience: Researchers, scientists, and drug development professionals.

Introduction

Reactive Yellow 15 (C.l. Reactive Yellow 15) is a water-soluble anionic dye belonging to the
single azo class, widely utilized in the textile industry for dyeing cellulosic fibers such as cotton
and viscose.[1] Accurate quantification of its concentration in aqueous solutions is crucial for
various applications, including wastewater treatment monitoring, toxicological studies, and
quality control in dyeing processes.

This document provides a detailed protocol for the determination of Reactive Yellow 15
concentration using UV-Visible spectrophotometry. This method is based on the principle that
the amount of light absorbed by a colored solution is directly proportional to the concentration
of the analyte in the solution (Beer-Lambert Law). The analysis is performed at the maximum
absorbance wavelength (Amax) of the dye, which has been identified as 428 nm.[2]

Physicochemical Properties of Reactive Yellow 15

A summary of the key properties of Reactive Yellow 15 is presented below. This information is
essential for preparing standard solutions and performing calculations.
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Property Value Reference
disodium;4-[4-[[2-methoxy-5-
methyl-4-(2-
sulfonatooxyethylsulfonyl)phen

IUPAC Name e Yp [3]

ylldiazenyl]-5-methyl-3-oxo-
1H-pyrazol-2-

yl]lbenzenesulfonate

Molecular Formula C20H20N4Na2011S3 [1][3]
Molecular Weight 634.57 g/mol [1]
CAS Number 12226-47-0 [1][3]
Maximum Absorbance (Amax) 428 nm [2]

Experimental Protocol

This section details the step-by-step procedure for determining the concentration of Reactive

Yellow 15.

Required Materials and Equipment

e Equipment:

o UV-Visible Spectrophotometer (capable of scanning from at least 300-700 nm)

[¢]

Analytical balance

o

o

[¢]

Beakers

[¢]

e Reagents:

Volumetric flasks (100 mL, 50 mL, 10 mL)

Graduated pipettes (1 mL, 5 mL, 10 mL)

Quartz or glass cuvettes (1 cm path length)
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o Reactive Yellow 15 powder (analytical grade)

o Deionized or distilled water

Preparation of Stock Standard Solution (100 mgl/L)

e Accurately weigh 10.0 mg of Reactive Yellow 15 powder using an analytical balance.
o Quantitatively transfer the powder to a 100 mL volumetric flask.

o Add approximately 70 mL of deionized water to the flask and swirl gently to dissolve the dye
completely.

e Once dissolved, add deionized water up to the calibration mark.

o Stopper the flask and invert it several times to ensure the solution is homogeneous. Label
this as "100 mg/L RY15 Stock Solution”.

Preparation of Working Standard Solutions

Prepare a series of working standard solutions by diluting the stock solution as described in the

table below.
Standard No. Volume of Stock Final Volume (mL) Concentration
(100 mgl/L) (mglL)
1 1.0 mL 10 10.0
2 2.0 mL 10 200
3 3.0 mL 10 30.0
4 4.0 mL 10 40.0
S 5.0 mL 10 50.0

To prepare Standard 1, for example, pipette 1.0 mL of the 100 mg/L stock solution into a 10 mL
volumetric flask and dilute to the mark with deionized water.
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Generation of Calibration Curve

e Turn on the UV-Visible spectrophotometer and allow it to warm up as per the manufacturer's
instructions.

o Set the wavelength to 428 nm.[2]

» Use deionized water as a blank to zero the spectrophotometer.

e Measure the absorbance of each working standard solution (10-50 mg/L) in a 1 cm cuvette.
e Record the absorbance values for each concentration.

o Plot a graph of Absorbance (y-axis) versus Concentration (x-axis).

» Perform a linear regression analysis to obtain the equation of the line (y = mx + c¢) and the
coefficient of determination (R2). The R2 value should be > 0.99 for a valid calibration curve.

Measurement of Unknown Sample

« If the unknown sample is expected to have a high concentration, dilute it with deionized
water to bring the absorbance within the linear range of the calibration curve (typically 0.1 -
1.0 AU).

» Measure the absorbance of the (diluted) unknown sample at 428 nm.

» Use the calibration curve equation to calculate the concentration of the dye in the sample.
Concentration (mg/L) = (Absorbance - c) / m

Where 'm' is the slope and 'c' is the y-intercept of the calibration curve.

« If the sample was diluted, multiply the calculated concentration by the dilution factor to obtain
the concentration in the original sample.

Dilution Factor = Final Volume / Initial Volume of Sample

Data Presentation
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Sample Calibration Data

The following table represents a typical dataset for generating a calibration curve for Reactive
Yellow 15.

Concentration (mg/L) Absorbance at 428 nm (AU)
10.0 0.215
20.0 0.430
30.0 0.645
40.0 0.860
50.0 1.075

Linear Regression:
e Equation: y = 0.0215x
e R2:0.9999

Visual Workflow

The following diagram illustrates the experimental workflow for the spectrophotometric
determination of Reactive Yellow 15.
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Caption: Experimental workflow for quantifying Reactive Yellow 15.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 3. Reactive Yellow 15 | C20H20N4Na2011S3 | CID 135565311 - PubChem
[pubchem.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [Application Notes and Protocols: Spectrophotometric
Determination of Reactive Yellow 15 Concentration]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13747826#spectrophotometric-
determination-of-reactive-yellow-15-concentration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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